Cas no 224785-98-2 (Hydroxy Vardenafil)

• Product Name: Hydroxy Vardenafil
• CAS No: 224785-98-2
• MF: C₂₃H₃₂N₆O₅S
• MW: 504.602383613586
• CID: 825341
• Update Time: 2026-04-29

Hydroxy Vardenafil Chemical and Physical Properties

Names and Identifiers

• Hydroxy Vardenafil
• 2-[2-ethoxy-5-[4-(2-hydroxyethyl)piperazin-1-yl]sulfonylphenyl]-5-methyl-7-propyl-1H-imidazo[5,1-f][1,2,4]triazin-4-one
• Vardenafil Impurity 15

Additional information on Hydroxy Vardenafil

Hydroxy Vardenafil: A Comprehensive Overview of Its Chemical Profile and Therapeutic Applications

Hydroxy Vardenafil (CAS no. 224785-98-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting unique properties that make it a subject of extensive research and development. This introduction delves into the chemical structure, pharmacological effects, and recent advancements in the study of Hydroxy Vardenafil, highlighting its potential applications in modern medicine.

The molecular structure of Hydroxy Vardenafil (CAS no. 224785-98-2) is characterized by a hydroxyl group attached to the vardenafil backbone, which imparts distinct biochemical properties. This modification enhances its solubility and bioavailability, making it a promising candidate for drug formulation. The hydroxyl group also plays a crucial role in its interaction with biological targets, particularly enzymes and receptors involved in vascular function.

In recent years, Hydroxy Vardenafil has garnered attention for its potential therapeutic benefits beyond its well-known counterpart, vardenafil. Studies have shown that Hydroxy Vardenafil exhibits potent vasodilatory effects, primarily by inhibiting phosphodiesterase type 5 (PDE5). This mechanism is similar to that of vardenafil but with improved pharmacokinetic profiles, leading to enhanced efficacy and reduced side effects.

One of the most compelling aspects of Hydroxy Vardenafil is its ability to modulate blood flow in specific tissues without causing systemic vasodilation. This targeted action makes it an attractive option for treating conditions such as erectile dysfunction (ED) and pulmonary arterial hypertension (PAH). The compound's ability to selectively enhance cyclic guanosine monophosphate (cGMP) levels in vascular smooth muscle cells contributes to its therapeutic efficacy.

Recent clinical trials have demonstrated the promising potential of Hydroxy Vardenafil in treating ED. Patients treated with this compound have reported improved erectile function and increased satisfaction rates compared to traditional treatments. The extended half-life of Hydroxy Vardenafil allows for less frequent dosing, enhancing patient compliance and convenience.

The chemical stability and shelf-life of Hydroxy Vardenafil are also areas of significant interest. Unlike some other PDE5 inhibitors, Hydroxy Vardenafil maintains its structural integrity under various storage conditions, ensuring consistent quality and efficacy. This stability is attributed to the hydroxyl group's role in stabilizing the molecule against degradation.

In addition to its therapeutic applications, researchers are exploring the use of Hydroxy Vardenafil in combination therapies for cardiovascular diseases. Its vasodilatory properties may complement existing treatments for conditions such as hypertension and angina by improving blood circulation and reducing myocardial oxygen demand.

The synthesis of Hydroxy Vardenafil (CAS no. 224785-98-2) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of this compound on an industrial scale, making it more accessible for clinical use. Techniques such as catalytic hydrogenation and enzymatic hydrolysis have been particularly effective in optimizing the synthesis pathway.

The safety profile of Hydroxy Vardenafil is another critical aspect that has been thoroughly evaluated through preclinical and clinical studies. Unlike some PDE5 inhibitors, which can cause significant side effects such as headache and flushing, Hydroxy Vardenafil has demonstrated a favorable safety profile with minimal adverse reactions. This makes it a suitable option for patients who may be sensitive to traditional treatments.

The future direction of research on Hydroxy Vardenafil includes exploring its potential in treating other cardiovascular disorders beyond ED and PAH. Preliminary studies suggest that it may have beneficial effects on reducing inflammation and improving endothelial function, which are key factors in chronic heart disease.

In conclusion, Hydroxy Vardenafil (CAS no. 224785-98-2) is a promising compound with significant therapeutic potential in modern medicine. Its unique chemical properties, combined with its favorable pharmacological effects, make it a valuable addition to the arsenal of treatments for ED and PAH. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various cardiovascular challenges.